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Compound of Interest

Compound Name: erbium carbonate

Cat. No.: B1607310

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of erbium carbonate, focusing on its
chemical and physical properties, experimental protocols for its synthesis and characterization,
and its primary applications. The information is intended to serve as a foundational resource for
professionals engaged in materials science, chemistry, and related fields.

Chemical and Physical Properties

Erbium carbonate is a rare-earth inorganic compound. It is most commonly available in its
hydrated form, erbium(lll) carbonate hydrate, and serves as a crucial precursor for the
synthesis of high-purity erbium oxide and other erbium compounds.

Chemical Identifiers

The following table summarizes the key chemical identifiers for both the anhydrous and
hydrated forms of erbium carbonate.
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. Anhydrous Erbium Hydrated Erbium
Identifier
Carbonate Carbonate
Chemical Name Erbium(lll) Carbonate Erbium(lll) Carbonate Hydrate
CAS Number 6067-35-2[1] 22992-83-2[2][3]
Molecular Formula Er2(COs)s Er2(C0Os3)3-xH20][2][3]
o ] Carbonic acid, erbium salt,
Synonyms Dierbium tricarbonate

hydrate

Physicochemical Properties

Key physical and chemical properties of erbium carbonate are detailed below. This data is
essential for handling, storage, and application of the compound.

Property Value

Molecular Weight 514.54 g/mol (anhydrous)[1][2][3]
Appearance Pale pink to rose-colored powder[2]
Density ~4.3 g/cm?3 (hydrated)[4]

Insoluble in water; readily dissolves in mineral

Solubilit
Y acids.[4][5]

- [ Stapil Decomposes to erbium oxide (Er203) and
ermal Stabili
Y carbon dioxide upon heating above 500°C.[2]

o Hygroscopic; should be stored in dry, airtight
Hygroscopicity containers.[4]

Experimental Protocols

This section provides detailed methodologies for the synthesis and characterization of erbium
carbonate, compiled from established laboratory practices.

Synthesis via Precipitation
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Crystalline hydrated erbium carbonate can be synthesized using a precipitation method with
ammonium bicarbonate as the precipitant.[5]

Materials:

Erbium(lll) chloride (ErCls) solution, 0.1 M

e Ammonium bicarbonate (NH4HCOs) solution, 0.3 M

e Deionized water

o Beakers

e Magnetic stirrer and stir bar

« Filtration apparatus (e.g., Bichner funnel)

e Drying oven or desiccator

Procedure:

e Place 50 mL of 0.1 M erbium(lll) chloride solution into a beaker equipped with a magnetic stir
bar.

¢ Begin stirring the solution at a constant rate at room temperature (25°C).

e Slowly add 50 mL of 0.3 M aqueous ammonium bicarbonate to the stirred erbium chloride
solution. A precipitate will form immediately, accompanied by the evolution of gas bubbles.

o Continue stirring the mixture and maintain the solution at 25°C for one week to allow for
aging and crystallization of the precipitate.

» After the aging period, collect the precipitate by vacuum filtration.

o Wash the collected solid repeatedly with deionized water to remove any unreacted salts.

 Air-dry the final product. For more rigorous drying, use a desiccator or a low-temperature

oven.
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The following diagram illustrates the experimental workflow for this synthesis protocol.
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Synthesis Workflow for Erbium Carbonate

Characterization Techniques

To confirm the identity, purity, morphology, and thermal properties of the synthesized erbium
carbonate, a suite of analytical techniques is employed.

1. X-Ray Diffraction (XRD):
e Purpose: To identify the crystalline phase and structure of the compound.

o Protocol: An aliquot of the dried powder is mounted on a sample holder. The sample is
scanned using a diffractometer with CuKa radiation, typically over a 26 range of 10-80
degrees, to obtain the diffraction pattern. The resulting pattern is compared to reference
databases (e.g., JCPDS) for phase identification.

2. Scanning Electron Microscopy (SEM):
» Purpose: To observe the particle morphology, size, and aggregation state.

e Protocol: A small amount of the powder is mounted on an SEM stub using conductive
adhesive tape and then sputter-coated with a thin layer of a conductive metal (e.g., gold or
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palladium) to prevent charging. The sample is then imaged in the SEM chamber under high
vacuum.

3. Thermogravimetric Analysis (TGA):
e Purpose: To study the thermal decomposition behavior and determine the water of hydration.

o Protocol: A small, precisely weighed sample (typically 5-10 mg) is placed in a TGA crucible
(e.g., platinum or alumina). The sample is heated in a controlled atmosphere (e.g., air or
nitrogen) at a constant heating rate (e.g., 10°C/min). The mass loss is recorded as a function
of temperature, revealing dehydration and decomposition steps.

4. Fourier-Transform Infrared (FTIR) Spectroscopy:
e Purpose: To identify functional groups, specifically the carbonate ions and water molecules.

e Protocol: A small amount of the sample is mixed with potassium bromide (KBr) powder and
pressed into a pellet. The pellet is then analyzed in an FTIR spectrometer to obtain the
infrared absorption spectrum.

The diagram below outlines the general workflow for characterizing the synthesized material.
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Characterization Workflow for Erbium Carbonate

Applications

Erbium carbonate is primarily used as a starting material for other high-purity erbium
compounds. Its properties make it suitable for several advanced applications.

e Precursor for Erbium Oxide: The most significant application is its use as a precursor for
producing erbium oxide (Er20s) through calcination (heating).[5] High-purity erbium oxide is
essential for doping optical fibers and creating laser crystals.

e Photonics and Optoelectronics: Erbium-doped materials are critical components in erbium-
doped fiber amplifiers (EDFAs), which amplify light signals in fiber-optic communication
systems.[2]

e Glass and Ceramic Colorant: Like many rare-earth compounds, erbium carbonate is used
as a colorant in glasses and porcelain glazes, imparting a characteristic pink color.[2]

e Nuclear Industry: Erbium has a high neutron absorption cross-section, making it useful in
control rods and as a burnable poison in nuclear reactors.[2] Erbium carbonate can be a
precursor for creating these nuclear-grade materials.

The relationship between erbium carbonate's core properties and its applications is visualized
in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

